Cas no 53501-90-9 (Ethanesulfonic acid,2-(methylthio)-)

• Product Name: Ethanesulfonic acid,2-(methylthio)-
• CAS No: 53501-90-9
• MF: C₃H₈O₃S₂
• MW: 156.223818778992
• CID: 370397
• PubChem ID: 893
• Update Time: 2025-04-19

Ethanesulfonic acid,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-(methylthio)-
• 2-methylsulfanylethanesulfonic acid
• methyl coenzyme M
• methylcoenzyme M
• C03920
• metilcoenzima M
• ethanesulfonic acid, 2-(methylthio)-
• SCHEMBL84504
• Methylcoenzym M
• DTXSID00201717
• CHEBI:17827
• methyl-CoM
• Methyl-coenzyme M
• Q27102650
• Methyl com
• 2-(Methylthio)ethanesulfonic acid
• 53501-90-9
• 2-(Methylthio)-aethansulfonsaeure
• 2-(methylsulfanyl)ethanesulfonic acid
• 2-(methylthio)ethanesulfonate
• CH3-S-Coenzyme M

• Inchi： 1S/C3H8O3S2/c1-7-2-3-8(4,5)6/h2-3H2,1H3,(H,4,5,6)
• InChI Key： FGMRHOCVEPGURB-UHFFFAOYSA-N
• SMILES： S(CCSC)(=O)(=O)O

Computed Properties

• Exact Mass: 155.99154
• Monoisotopic Mass: 155.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 54.37